Cas no 7134-78-3 (5-bromo-2-hydroxybenzene-1-carbothioamide)

• Product Name: 5-bromo-2-hydroxybenzene-1-carbothioamide
• CAS No: 7134-78-3
• MF: C₇H₆BrNOS
• MW: 232.097639560699
• CID: 2107540
• PubChem ID: 135744719
• Update Time: 2025-06-13

5-bromo-2-hydroxybenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-?bromo-?2-?hydroxyBenzenecarbothioamid?e
• 5-bromo-2-hydroxybenzenecarbothioamide
• 5-bromo-2-hydroxybenzene-1-carbothioamide
• 5-bromo-2-hydroxythiobenzamide
• 5-Bromo-2-hydroxybenzenecarbothioamide, AldrichCPR
• CID 135744719
• 5-bromo-2-hydroxybenzothioamide
• Benzenecarbothioamide, 5-bromo-2-hydroxy-

• Inchi： 1S/C7H6BrNOS/c8-4-1-2-6(10)5(3-4)7(9)11/h1-3,10H,(H2,9,11)
• InChI Key： JSLFHLOXLPCZFU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(N)=S)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 3.2
• Topological Polar Surface Area: 78.3

Experimental Properties

• Density: 1.776±0.06 g/cm3(Predicted)
• Melting Point: 196-204 °C
• Boiling Point: 351.9±52.0 °C(Predicted)
• pka: 8.14±0.48(Predicted)

Additional information on 5-bromo-2-hydroxybenzene-1-carbothioamide

Introduction to 5-bromo-2-hydroxybenzene-1-carbothioamide (CAS No. 7134-78-3)

5-bromo-2-hydroxybenzene-1-carbothioamide, identified by its Chemical Abstracts Service (CAS) number 7134-78-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a bromine substituent at the 5-position and a hydroxyl group at the 2-position of a benzene ring, further incorporates a thiocarbamoyl moiety at the 1-position. Its unique structural configuration makes it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong> molecular structure of 5-bromo-2-hydroxybenzene-1-carbothioamide consists of a benzene core modified with bromine, hydroxyl, and thiocarbamoyl functional groups. This arrangement imparts distinct reactivity patterns, making it useful in multiple synthetic pathways. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, while the hydroxyl and thiocarbamoyl groups can participate in hydrogen bonding and coordination interactions, respectively.

In recent years, 5-bromo-2-hydroxybenzene-1-carbothioamide has been explored as a key precursor in the development of novel pharmaceutical agents. Its derivatives have shown promise in modulating various biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways. For instance, studies have highlighted its utility in synthesizing compounds with potential anti-inflammatory properties by leveraging its ability to interact with specific binding sites on target proteins.

One notable application of 5-bromo-2-hydroxybenzene-1-carbothioamide is in the design of small-molecule inhibitors for therapeutic use. Researchers have utilized its structural features to develop molecules that can selectively inhibit enzymes such as kinases and phosphodiesterases, which are often implicated in diseases like cancer and diabetes. The< strong> bromine substituent, in particular, serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the construction of more complex scaffolds with enhanced biological activity.

Recent advancements in computational chemistry have further enhanced the understanding of 5-bromo-2-hydroxybenzene-1-carbothioamide's reactivity and its potential applications. Molecular modeling studies have revealed that its thiocarbamoyl group can form stable complexes with metal ions, suggesting its utility in coordination chemistry and material science. Additionally, density functional theory (DFT) calculations have been employed to optimize synthetic routes for its derivatives, improving yield and purity.

The< strong> pharmaceutical industry has also shown interest in 5-bromo-2-hydroxybenzene-1-carbothioamide due to its versatility as a building block. By modifying its core structure or introducing additional functional groups, researchers can generate libraries of compounds for high-throughput screening. This approach has led to the identification of several lead candidates with therapeutic potential, underscoring the importance of this compound in drug discovery efforts.

Beyond pharmaceutical applications, 5-bromo-2-hydroxybenzene-1-carbothioamide has found utility in agrochemical research. Its derivatives have been investigated for their ability to act as intermediates in the synthesis of herbicides and fungicides. The< strong> hydroxyl group, for example, can be converted into ester or ether functionalities, which are common motifs in agrochemical formulations designed to enhance crop protection.

The synthesis of 5-bromo-2-hydroxybenzene-1-carbothioamide typically involves multi-step organic transformations starting from readily available aromatic precursors. Common methods include bromination of 2-hydroxybenzoic acid followed by reaction with carbon disulfide and an amide-forming agent. Advances in green chemistry have also led to the development of more sustainable synthetic routes, such as catalytic methods that minimize waste and energy consumption.

In conclusion, 5-bromo-2-hydroxybenzene-1-carbothioamide (CAS No. 7134-78-3) is a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new ways to utilize this molecule, its importance is likely to grow further, driving innovation in pharmaceuticals, materials science, and beyond.